Cas no 1890-83-1 (3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde)

• Product Name: 3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde
• CAS No: 1890-83-1
• MF: C₁₃H₁₆ClNO₃
• MW: 269.724042892456
• MDL: MFCD11575700
• CID: 3844753
• PubChem ID: 23117896
• Update Time: 2025-08-05

3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-chloro-4-[2-(4-morpholinyl)ethoxy]-
• 3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde
• CS-0231080
• 1890-83-1
• 3-chloro-4-(2-morpholinoethoxy)benzaldehyde
• SCHEMBL5692458
• EN300-106983
• Z839171334
• AKOS010947836
• 3-chloro-4-(2-morpholin-4-ylethoxy)benzaldehyde

• MDL： MFCD11575700
• Inchi： 1S/C13H16ClNO3/c14-12-9-11(10-16)1-2-13(12)18-8-5-15-3-6-17-7-4-15/h1-2,9-10H,3-8H2
• InChI Key： ABDHYHXISIILHC-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCCN2CCOCC2)C(Cl)=C1

Computed Properties

• Exact Mass: 269.0818711Da
• Monoisotopic Mass: 269.0818711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.8Ų

Additional information on 3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde

Introduction to 3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde (CAS No. 1890-83-1) and Its Applications in Modern Chemical Biology

The compound 3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde (CAS No. 1890-83-1) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel bioactive molecules. This aromatic aldehyde derivative, characterized by its chloro and morpholine-substituted benzene ring, has garnered considerable attention due to its versatile structural features and potential applications in drug discovery and molecular pharmacology. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

Recent studies have highlighted the importance of 3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde as a key building block in the development of small-molecule inhibitors targeting various biological pathways. Its unique structural motif, combining a chlorobenzaldehyde core with a morpholine ether side chain, has been exploited to modulate enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression, as well as in modulating neurotransmitter receptors for therapeutic purposes.

The morpholine moiety, in particular, plays a crucial role in enhancing the solubility and bioavailability of the compound, which is a critical factor in drug design. This feature has been leveraged in the development of prodrugs and drug delivery systems, where 3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde serves as a precursor for more sophisticated molecules. Additionally, the chloro substituent at the 3-position of the benzene ring increases the electrophilicity of the aldehyde group, facilitating further functionalization through condensation reactions with various nucleophiles.

In the realm of medicinal chemistry, 3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde has been utilized to synthesize novel heterocyclic compounds with potential antimicrobial and anti-inflammatory properties. Researchers have reported its incorporation into Schiff bases and other coordination complexes that exhibit interesting catalytic activities. These findings underscore the compound's versatility as a synthetic intermediate and its potential to contribute to the development of next-generation therapeutics.

Moreover, advances in computational chemistry have enabled more precise predictions of the biological activity of 3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde derivatives. Molecular docking studies have identified specific binding interactions between this compound and target proteins, providing insights into its mechanism of action. Such computational approaches are increasingly integral to drug discovery pipelines, allowing for rapid screening of large libraries of compounds for their potential therapeutic efficacy.

The synthesis of 3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde itself presents an interesting challenge due to its multi-step reaction pathway involving functional group transformations such as chlorination, etherification, and aldehyde formation. Recent methodological improvements have streamlined these processes, making it more feasible to produce this compound on an industrial scale. These advancements are crucial for ensuring an adequate supply of starting materials for further derivatization and application in drug development.

From a broader perspective, the study of 3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde contributes to our understanding of how structural modifications can influence biological activity. This knowledge is fundamental to rational drug design and has implications for various therapeutic areas, including oncology, neurology, and immunology. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in the chemical biology toolkit for years to come.

The future directions for research involving 3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde may include exploring its role in combinatorial chemistry and high-throughput screening assays. By integrating this compound into diverse molecular libraries, researchers can accelerate the discovery of novel bioactive molecules with tailored properties. Additionally, investigating its environmental stability and metabolic fate will be essential for optimizing its use in pharmaceutical applications.

In conclusion,3-chloro-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde (CAS No. 1890-83-1) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research progresses，this compound is poised to play an increasingly important role in advancing our understanding of molecular pharmacology and developing innovative treatments for human diseases.